Cas no 145338-56-3 (Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)-)
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)-, is a chiral amide derivative featuring a morpholine-substituted propyl group. Its stereospecific (S)-configuration ensures precise interactions in asymmetric synthesis or pharmaceutical applications. The compound’s structure, combining a dimethyl-substituted amino group with a morpholine moiety, enhances its potential as an intermediate in medicinal chemistry, particularly for targeting receptors or enzymes requiring chiral specificity. The morpholine group improves solubility and bioavailability, while the rigid dimethylamino backbone contributes to steric control in reactions. This compound is suited for research in drug development, where its defined stereochemistry and functional groups enable selective modifications or mechanistic studies.
![Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- structure](https://ossimg.kuujia.com/scimg/145500/145338-56-3x500.png)
145338-56-3 structure
Product Name:Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)-
CAS No:145338-56-3
MF:C13H27N3O2
MW:257.372383356094
MDL:MFCD13245296
CID:3757285
PubChem ID:54063364
Update Time:2025-10-16
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)-
- Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI)
- 145338-56-3
- (S)-2-Amino-3,3-dimethyl-N-(3-morpholinopropyl)butanamide
- SCHEMBL9713776
-
- MDL： MFCD13245296
- Inchi： 1S/C13H27N3O2/c1-13(2,3)11(14)12(17)15-5-4-6-16-7-9-18-10-8-16/h11H,4-10,14H2,1-3H3,(H,15,17)/t11-/m1/s1
- InChI Key： MBHGBWLCCGMZSU-LLVKDONJSA-N
- SMILES： C(NCCCN1CCOCC1)(=O)[C@@H](N)C(C)(C)C
Computed Properties
- Exact Mass: 257.21032711Da
- Monoisotopic Mass: 257.21032711Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 67.6Ų
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D557187-1g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 1g |
$870 | 2025-02-20 | |
| eNovation Chemicals LLC | D557187-5g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 5g |
$2775 | 2025-02-20 | |
| eNovation Chemicals LLC | D557187-25g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 25g |
$7815 | 2025-02-20 | |
| eNovation Chemicals LLC | D557187-1g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 1g |
$870 | 2024-05-25 | |
| eNovation Chemicals LLC | D557187-5g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 5g |
$2775 | 2024-05-25 | |
| eNovation Chemicals LLC | D557187-25g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 25g |
$7815 | 2024-05-25 | |
| eNovation Chemicals LLC | D557187-5g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 5g |
$2775 | 2025-03-01 | |
| eNovation Chemicals LLC | D557187-1g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 1g |
$870 | 2025-03-01 | |
| eNovation Chemicals LLC | D557187-25g |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- (9CI) |
145338-56-3 | 96% | 25g |
$7815 | 2025-03-01 |
Butanamide, 2-amino-3,3-dimethyl-N-[3-(4-morpholinyl)propyl]-, (S)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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